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Compound of Interest

Compound Name: Tomatine hydrochloride

Cat. No.: B1683200 Get Quote

Essential Safety and Handling Guide for Tomatine
Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety and

logistical information for handling Tomatine hydrochloride, including detailed operational

procedures and disposal plans.

Chemical an Physical Properties

Property Value

Synonyms

Tomatidine (hydrochloride), α-Tomatine

hydrochloride, Lycopersicin hydrochloride,

Tomatin hydrochloride

CAS Number 6192-62-7

Molecular Formula C27H46ClNO2

Molecular Weight 452.12 g/mol

Appearance White to Off-White Solid

Storage Temperature Store at -20°C (powder) or -80°C (in solvent)[1]
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Hazard Information

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed[1][2][3]

Acute aquatic toxicity

(Category 1)
GHS09 Warning

H400: Very toxic to

aquatic life[1]

Chronic aquatic

toxicity (Category 1)
GHS09 Warning

H410: Very toxic to

aquatic life with long

lasting effects[1]

Personal Protective Equipment (PPE)
When handling Tomatine hydrochloride, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment Justification

Eye Protection
Safety goggles with side-

shields[1][2]

Protects eyes from splashes

and dust.

Hand Protection

Protective gloves

(impermeable and resistant to

the product)[1][2][3]

Prevents skin contact.

Skin and Body Protection
Impervious clothing, lab coat[1]

[2]

Protects skin from accidental

contact.

Respiratory Protection

Suitable respirator (e.g.,

NIOSH-approved respirator for

dust)[1][2]

Necessary when handling the

powder to avoid inhalation.
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A systematic approach to handling Tomatine hydrochloride from receipt to disposal is

essential to maintain a safe laboratory environment.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE (gloves and lab coat) when handling the package.

Store the container in a tightly sealed, cool, well-ventilated area away from direct sunlight

and sources of ignition.[1] Recommended storage is at -20°C for the powder or -80°C for

solutions.[1]

Preparation and Handling
Work in a designated area, preferably in a chemical fume hood with appropriate exhaust

ventilation, to avoid the formation of dust and aerosols.[1]

Ensure a safety shower and eyewash station are readily accessible.[1][2]

Wear full PPE, including safety goggles, protective gloves, a lab coat, and a suitable

respirator.

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the compound.[1][2][3]

Accidental Release Measures
In case of a spill, evacuate non-essential personnel from the area.

Wear full PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it in an

airtight container for disposal.[4]

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place in

a suitable container for disposal.[2]
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Decontaminate the spill area and equipment by scrubbing with alcohol.[2]

Prevent the spilled material from entering drains or water courses.[1][2]

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor immediately.[1][3] Rinse mouth.[1][2][3] Do

NOT induce vomiting.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present.[1][2] Seek prompt medical attention.

Skin Contact: Rinse skin thoroughly with large amounts of water.[1][2] Remove contaminated

clothing and shoes and seek medical advice.[1][2]

Inhalation: Move the person to fresh air.[1][2] If breathing is difficult, provide artificial

respiration and get immediate medical attention.[2]

Disposal Plan
Proper disposal of Tomatine hydrochloride and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2][3]

Do not dispose of with household garbage or allow the product to reach the sewage system.

[3][5]

One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[4]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Tomatine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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